Terephthalohydroxamic acid
Overview
Description
Terephthalohydroxamic acid is a compound that contains 22 bonds in total, including 14 non-H bonds, 8 multiple bonds, 2 rotatable bonds, 2 double bonds, 6 aromatic bonds, 1 six-membered ring, 2 hydroxylamines (aliphatic), and 2 hydroxyl groups . Its molecular formula is C8H8N2O4 .
Synthesis Analysis
The synthesis of Terephthalohydroxamic acid involves various pathways. One such pathway is through muconic acid originating in wheat stover, isobutanol originating in corn, and benzene, toluene, and xylene (BTX) originating in poplar . Another method involves the use of anhydrous iron (III) chloride in the synthesis of terephthaloyl chloride .Molecular Structure Analysis
The molecular structure of Terephthalohydroxamic acid is characterized by its density of 1.484g/cm3 . It contains 22 bonds in total, including 14 non-H bonds, 8 multiple bonds, 2 rotatable bonds, 2 double bonds, 6 aromatic bonds, 1 six-membered ring, 2 hydroxylamines (aliphatic), and 2 hydroxyl groups .Physical And Chemical Properties Analysis
Terephthalohydroxamic acid has a molecular weight of 196.16000 and a density of 1.484g/cm3 . Its physical and chemical properties are not well-documented, but it’s worth noting that the physical and rheological properties of similar compounds like recycled poly (ethylene terephthalate) (rPET) can be improved by chain extension .Scientific Research Applications
- Researchers have explored THHA-based materials for capturing and recovering valuable metals like copper, zinc, and nickel from industrial effluents or electronic waste .
- Additionally, THHA has been investigated as an enzyme inhibitor. Its hydroxamic acid moiety can interact with metalloenzymes, potentially modulating their activity .
- THHA-functionalized polymers could find applications in packaging, textiles, and automotive components .
- Researchers are investigating THHA-based materials for wound dressings, medical devices, and antimicrobial coatings .
- By conjugating THHA with therapeutic agents, scientists aim to improve drug solubility, stability, and bioavailability. These systems could enhance cancer treatment and other therapies .
Metal Chelation and Environmental Remediation
Catalysis and Enzyme Inhibition
Polymer Modification and Functionalization
Antibacterial and Antifungal Properties
Drug Delivery Systems
Photocatalysis and Solar Energy Conversion
These applications highlight the versatility of Terephthalohydroxamic acid and its potential impact across various scientific fields. Researchers continue to explore novel uses for this compound, making it an exciting area of study in materials science and environmental chemistry . If you’d like more details on any specific application, feel free to ask! 😊
properties
IUPAC Name |
1-N,4-N-dihydroxybenzene-1,4-dicarboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8N2O4/c11-7(9-13)5-1-2-6(4-3-5)8(12)10-14/h1-4,13-14H,(H,9,11)(H,10,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YAJCYOUHZABXFT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(=O)NO)C(=O)NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8N2O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30173892 |
Source
|
| Record name | 1,4-Benzenedicarboxamide, N,N'-dihydroxy- (9CI) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30173892 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
196.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Terephthalohydroxamic acid | |
CAS RN |
20073-80-7 |
Source
|
| Record name | N1,N4-Dihydroxy-1,4-benzenedicarboxamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=20073-80-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Terephthalyldihydroxamic acid | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0020073807 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Terephthalohydroxamic acid | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=129408 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 1,4-Benzenedicarboxamide, N,N'-dihydroxy- (9CI) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30173892 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | TEREPHTHALYLDIHYDROXAMIC ACID | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/MS9G3AGO1L | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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